Cas no 622793-76-4 ((2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate)

• Product Name: (2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate
• CAS No: 622793-76-4
• MF: C₁₈H₁₄BrNO₄
• MW: 388.212064266205
• CID: 5417509
• Update Time: 2025-05-22

(2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-2-[(3-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] N,N-dimethylcarbamate
• (2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

• Inchi： 1S/C18H14BrNO4/c1-20(2)18(22)23-13-6-7-14-15(10-13)24-16(17(14)21)9-11-4-3-5-12(19)8-11/h3-10H,1-2H3
• InChI Key： ONNPKDFXXQVXNA-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CC(Br)=C3)C(=O)C2=CC=1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

Recent Advances in the Study of (2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS: 622793-76-4)

The compound (2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS: 622793-76-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The presence of the 3-bromophenyl and N,N-dimethylcarbamate moieties contributes to its high binding affinity and selectivity towards target proteins. Structural-activity relationship (SAR) analyses have further elucidated the importance of the (2Z)-configuration in maintaining its biological efficacy.

In vitro and in vivo experiments have demonstrated that (2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate exhibits promising anti-inflammatory and neuroprotective effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly reduced pro-inflammatory cytokine levels in murine models of rheumatoid arthritis, with minimal off-target effects. These findings suggest its potential as a lead candidate for developing novel therapeutics.

Mechanistic studies have revealed that the compound exerts its effects through the modulation of key signaling pathways, including the NF-κB and MAPK cascades. Molecular docking simulations have further confirmed its interaction with critical residues in the active sites of target enzymes, providing a structural basis for its inhibitory activity. These insights are invaluable for the rational design of derivatives with enhanced potency and reduced toxicity.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate. Recent pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, (2Z)-2-(3-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are focused on elucidating its full mechanistic profile and optimizing its pharmacological properties. The compound's unique structural and functional attributes position it as a valuable tool for both basic research and drug discovery in the chemical biology and medicinal chemistry fields.